Cas no 16491-65-9 (2-Propenoic acid,4-methylcyclohexyl ester)

2-Propenoic acid,4-methylcyclohexyl ester structure
16491-65-9 structure
Product Name:2-Propenoic acid,4-methylcyclohexyl ester
CAS No:16491-65-9
MF:C10H16O2
MW:168.232843399048
CID:206033
PubChem ID:251820
Update Time:2025-04-19

2-Propenoic acid,4-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,4-methylcyclohexyl ester
    • (4-methylcyclohexyl) prop-2-enoate
    • (4-Methyl-cyclohexyl)-acrylat
    • 4-Acryloyloxy-1-methyl-cyclohexan
    • AC1L5CXT
    • AC1Q67KJ
    • acrylic acid-(3-dibutylamino-propyl ester)
    • acrylic acid-(4-methyl-cyclohexyl ester)
    • Acrylsaeure-(3-dibutylamino-propylester)
    • Acrylsaeure-(4-methyl-cyclohexylester)
    • AG-J-56916
    • AR-1E7499
    • CTK2F5681
    • NSC12071
    • NSC-72748
    • DTXSID10937015
    • NSC72748
    • SCHEMBL465372
    • 16491-65-9
    • 4-methylcyclohexyl prop-2-enoate
    • Inchi: 1S/C10H16O2/c1-3-10(11)12-9-6-4-8(2)5-7-9/h3,8-9H,1,4-7H2,2H3
    • InChI Key: RXOMMEFYXLIGTD-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)C1CCC(C)CC1

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 2.29430
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